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Introduction

Domoic acid (DA) is a potent neurotoxin produced by marine diatoms of the genus Pseudo-
nitzschia.[1] This toxin can accumulate in the marine food web, particularly in shellfish, posing a
significant threat to human health by causing Amnesic Shellfish Poisoning (ASP).[1][2]
Monitoring domoic acid levels in seawater is crucial for early warning of harmful algal blooms
and preventing contaminated seafood from reaching consumers. The Enzyme-Linked
Immunosorbent Assay (ELISA) offers a rapid, sensitive, and high-throughput screening method
for the quantitative detection of domoic acid in seawater samples.[3][4] This application note
provides a detailed protocol for using a competitive ELISA to screen for domoic acid in
seawater.

Principle of the Method

The most common format for domoic acid detection is the direct competitive ELISA.[1][5] This
assay is based on the competition between domoic acid present in the sample and a labeled
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domoic acid conjugate for a limited number of specific anti-domoic acid antibody binding sites.
[5] The antibody is immobilized on the surface of microtiter plate wells. The sample is added to
the wells along with a domoic acid-enzyme conjugate (e.g., horseradish peroxidase - HRP).
The more domoic acid in the sample, the less conjugate will bind to the antibody. After an
incubation period, the unbound reagents are washed away. A substrate is then added, which
reacts with the bound enzyme conjugate to produce a colored product. The intensity of the
color is inversely proportional to the concentration of domoic acid in the sample.[5] The
concentration is determined by comparing the optical density of the sample to a standard curve
generated from known concentrations of domoic acid.

Quantitative Data Summary

The performance of domoic acid ELISA kits can vary between manufacturers. The following
tables summarize typical quantitative data for commercially available kits for the detection of
domoic acid in seawater.

Table 1: Assay Performance Characteristics in Seawater

Parameter Typical Value Notes

Calculated as 90% B/BO. This
Limit of Detection (LOD) 0.325 ppb (ug/L) value is compensated for the
required sample dilution.[1]

Validated by spiking domoic

Limit of Quantitation (LOQ) 0.325 ppb (ug/L) o )
acid into seawater matrix.[1]
Determinations closer to this
Middle of Calibration Curve value provide the most
~3.75 ppb (ug/L)
(50% B/BO0) accurate results. Compensated
for sample dilution.[1]
A minimum dilution is required
Sample Dilution Factor 1:50 to mitigate matrix interference

from high salinity.[3]

Table 2: Cross-Reactivity
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Compound Cross-Reactivity (%)
Domoic Acid 100

Kainic Acid <0.1

L-glutamic acid <0.1

Okadaic Acid Not Detected

Saxitoxin Not Detected

PbTx-2 Not Detected

Note: Specificity is a key feature of the assay,
with minimal cross-reactivity to structurally

related compounds or other marine toxins.[5][6]

Experimental Protocols

Materials and Reagents

e Domoic Acid ELISA Kit (containing antibody-coated microtiter plate, domoic acid standards,
domoic acid-HRP conjugate, sample diluent, wash buffer concentrate, TMB substrate, and
stop solution)

o Seawater samples

« Distilled or deionized water

» Adjustable micropipettes and tips

e Microplate reader capable of measuring absorbance at 450 nm
o Vortex mixer

e Timer

Sample Collection and Preparation

e Collection: Collect seawater samples in clean, inert containers.
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o Storage: Samples should be refrigerated at 2-8°C if analyzed within 24 hours. For longer
storage, freeze at -20°C or below.[7]

e Preparation:

o

Allow frozen samples to thaw completely at room temperature.

[¢]

Due to potential matrix effects from high salinity, seawater samples require a minimum
1:50 dilution.[3]

[¢]

To perform a 1:50 dilution, add 20 pL of the seawater sample to 980 pL of the 1X Sample
Diluent provided in the kit.[3]

[¢]

Vortex the diluted sample thoroughly.

ELISA Assay Procedure

Reagent Preparation:
o Allow all kit components to reach room temperature (20-25°C) before use.[5]

o Prepare the 1X Wash Buffer by diluting the provided concentrate with distilled or deionized
water as per the kit instructions.[7]

Assay Setup:
o Arrange the required number of antibody-coated microtiter plate wells.

o Itis recommended to run all standards, controls, and samples in duplicate.[8]

Addition of Standards and Samples:

o Add 50 pL of each Domoic Acid Standard, control, and diluted seawater sample into the

appropriate wells.[3]

Addition of Enzyme Conjugate:

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://algimed.com/pdf/VFS/ELISA/asp/1117-01-maxsignal%C2%AE-domoic-acid-asp-elisa-test-kit-manual.pdf
https://abraxis.eurofins-technologies.com/media/15534/ug-22-006-rev-03-domoic-acid-elisa_520505.pdf
https://abraxis.eurofins-technologies.com/media/15534/ug-22-006-rev-03-domoic-acid-elisa_520505.pdf
https://www.goldstandarddiagnostics.us/media/17885/ifu-21-088-rev-04-abraxis-domoic-acid-elisa_on0021.pdf
https://algimed.com/pdf/VFS/ELISA/asp/1117-01-maxsignal%C2%AE-domoic-acid-asp-elisa-test-kit-manual.pdf
https://food.r-biopharm.com/wp-content/uploads/Manual-DOMOIC-ACID-ELISA-5191DOMO905.23.pdf
https://abraxis.eurofins-technologies.com/media/15534/ug-22-006-rev-03-domoic-acid-elisa_520505.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14164770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Add 50 pL of the Domoic Acid-HRP conjugate to each well (except for the blank wells, if
used).[3]

Incubation:

o Cover the plate and gently mix the contents.

o Incubate the plate for a specified time (e.g., 30-60 minutes) at room temperature.[8]

Washing:

o After incubation, decant the contents of the wells.

o Wash the wells 3-4 times with 300 pL of 1X Wash Buffer per well.[6] Ensure to remove all
residual wash buffer after the final wash.

Substrate Addition:

o Add 100 pL of TMB Substrate to each well.[6]

o Incubate the plate in the dark at room temperature for 15-30 minutes.[6]

Stopping the Reaction:

o Add 100 pL of Stop Solution to each well. The color will change from blue to yellow.[8]

Absorbance Measurement:

o Read the absorbance of each well at 450 nm using a microplate reader within 15 minutes
of adding the Stop Solution.[6]

Data Analysis

o Calculate the average absorbance for each set of duplicate standards, controls, and
samples.

o Generate a standard curve by plotting the average absorbance of each standard on the y-
axis against its corresponding concentration in ppb on the x-axis. A semi-logarithmic plot is
typically used.
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» Determine the concentration of domoic acid in the diluted samples by interpolating their
average absorbance values from the standard curve.

o Multiply the determined concentration by the dilution factor (e.g., 50) to obtain the final
concentration of domoic acid in the original seawater sample.[3]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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